Cas no 1556756-85-4 (3-(5-propylthiophen-2-yl)butanoic acid)

• Product Name: 3-(5-propylthiophen-2-yl)butanoic acid
• CAS No: 1556756-85-4
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 5998185
• PubChem ID: 83957694
• Update Time: 2025-05-25

3-(5-propylthiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-propylthiophen-2-yl)butanoic acid
• EN300-1836499
• 1556756-85-4

• Inchi： 1S/C11H16O2S/c1-3-4-9-5-6-10(14-9)8(2)7-11(12)13/h5-6,8H,3-4,7H2,1-2H3,(H,12,13)
• InChI Key： IZVSAEBVIDHVCX-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C)CC(=O)O)CCC

Computed Properties

• Exact Mass: 212.08710092g/mol
• Monoisotopic Mass: 212.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(5-propylthiophen-2-yl)butanoic acid

Comprehensive Overview of 3-(5-propylthiophen-2-yl)butanoic acid (CAS No. 1556756-85-4): Properties, Applications, and Industry Insights

The compound 3-(5-propylthiophen-2-yl)butanoic acid (CAS No. 1556756-85-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Characterized by its unique thiophene backbone and carboxylic acid functional group, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a propyl-substituted thiophene with a butanoic acid chain, enables diverse reactivity, making it valuable for designing drug candidates, functional materials, and agrochemicals.

In recent years, the demand for thiophene derivatives like 3-(5-propylthiophen-2-yl)butanoic acid has surged due to their role in developing small-molecule therapeutics and organic electronics. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with the growing focus on precision medicine. The compound’s CAS No. 1556756-85-4 is frequently searched in academic databases, reflecting its relevance in high-impact research.

From a synthetic perspective, 3-(5-propylthiophen-2-yl)butanoic acid exemplifies the convergence of heterocyclic chemistry and carboxylic acid applications. Its thiophene ring enhances electron delocalization, a property exploited in organic semiconductors and photovoltaic materials. Meanwhile, the butanoic acid moiety offers opportunities for derivatization, such as esterification or amidation, to tailor solubility and bioavailability—a critical factor in drug formulation.

The compound’s physicochemical properties, including its logP value and hydrogen-bonding capacity, are frequently analyzed in QSAR studies (Quantitative Structure-Activity Relationship). These analyses help predict its behavior in biological systems, addressing common queries like "How does 3-(5-propylthiophen-2-yl)butanoic acid interact with enzymes?" or "What solvents are suitable for its purification?" Such questions underscore its practical challenges and solutions in process chemistry.

Industrially, CAS No. 1556756-85-4 is often discussed alongside green chemistry trends, with emphasis on sustainable synthesis routes. Innovations in catalytic methods and biocatalysis aim to optimize its production while minimizing waste. This aligns with broader searches for "eco-friendly synthesis of thiophene derivatives" and "scalable production of functional intermediates," highlighting the intersection of academic research and industrial applications.

In summary, 3-(5-propylthiophen-2-yl)butanoic acid (CAS No. 1556756-85-4) represents a critical junction between molecular design and applied science. Its multifaceted utility—from medicinal chemistry to advanced materials—ensures its continued prominence in scientific literature and patent filings. As researchers explore its structure-activity relationships and process scalability, this compound remains a focal point for innovation in 21st-century chemistry.